3-(5-bromo-7H-pyrrolo[2,3-d]pyrimidin-4-yl)aniline

• Molecular Formula: C12H9BrN4
• Molecular Weight: 289.13 g/mol
• IUPAC Name: 3-(5-bromo-7H-pyrrolo[2,3-d]pyrimidin-4-yl)aniline
• InChI: InChI=1S/C12H9BrN4/c13-9-5-15-12-10(9)11(16-6-17-12)7-2-1-3-8(14)4-7/h1-6H,14H2,(H,15,16,17)
• InChI Key: QJKXXPCGWLSHAR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)N)C2=C3C(=CNC3=NC=N2)Br

Description

3-(5-bromo-7H-pyrrolo[2,3-d]pyrimidin-4-yl)aniline is a useful research compound. Its molecular formula is C12H9BrN4 and its molecular weight is 289.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 5-bromo-4-(3-nitrophenyl)-7H-pyrrolo[2,3-d]pyrimidine (9.5 g, 30 mmol) in methanol (99 mL) was added 3% Pt on carbon doped with 0.6% V (4.84 g, 0.744 mmol) and the mixture was stirred under H2 balloon overnight. The mixture was filtered over Celite and the filtrate washed with DCM/MeOH. The reaction solution was then concentrated under reduced pressure to afford 3-(5-bromo-7H-pyrrolo[2,3-d]pyrimidin-4-yl)aniline. LRMS (ESI) calc'd for C12H10BrN4[M+H]+: 289, found 289.